4-Isopropenyl-3,7-dimethyl-1,6-octadien-3-ol

• CAS No.: 64667-23-8
• Molecular Formula: C13H22O
• Molecular Weight: 194.31 g/mol
• IUPAC Name: 3,7-dimethyl-4-prop-1-en-2-ylocta-1,6-dien-3-ol
• InChI: InChI=1S/C13H22O/c1-7-13(6,14)12(11(4)5)9-8-10(2)3/h7-8,12,14H,1,4,9H2,2-3,5-6H3
• InChI Key: XASQOXUVAJNPPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(C(=C)C)C(C)(C=C)O)C

Description

4-Isopropenyl-3,7-dimethyl-1,6-octadien-3-ol is a useful research compound. Its molecular formula is C13H22O and its molecular weight is 194.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 500 g of 4-isopropenyl-3,7-dimethyl-6-octen-1-yn-3-ol in 1.5 liters of n-hexane was hydrogenated at ambient temperature and atmospheric pressure using 25 g of 0.25% Lindlar catalyst. The reaction was sequentially monitored by gas chromatography (PEG20M, 150° C.) and the reaction was terminated when no starting material remained. The catalyst was filtered off and the solvent was removed from the filtrate by distillation under reduced pressure. The residue was distilled in vacuo to obtain 482 g of 4-isopropenyl-3,7-dimethyl-1,6-octadien-3-ol as a fore-running distillate at bp. 55°-59° C./0.4 mm Hg.